(1-Hydroxy-1-phosphono-3-pyrrolidin-1-ylpropyl)phosphonic acid

• Molecular Formula: C7H17NO7P2
• Molecular Weight: 289.16 g/mol
• IUPAC Name: (1-hydroxy-1-phosphono-3-pyrrolidin-1-ylpropyl)phosphonic acid
• InChI: InChI=1S/C7H17NO7P2/c9-7(16(10,11)12,17(13,14)15)3-6-8-4-1-2-5-8/h9H,1-6H2,(H2,10,11,12)(H2,13,14,15)
• InChI Key: PMXAPNNYCFBALB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCC(O)(P(=O)(O)O)P(=O)(O)O
• synonyms: disodium 1-hydroxy-3-(1-pyrrolidinyl)propylidene-1,1-bisphosphonate; EB 1053; EB-1053; Phosphonic acid, (1-hydroxy-3-(1-pyrrolidinyl)propylidene)bis-, disodium salt

Description

EB-1053, also known as 3-(1-pyrrolidinyl)-1-hydroxypropylidene-1,1-bisphosphonic acid, is a bisphosphonate compound. Bisphosphonates are a class of drugs that prevent the loss of bone density and are commonly used to treat osteoporosis and similar diseases. EB-1053 is a potent inhibitor of farnesyl diphosphate synthase, an enzyme involved in the mevalonate pathway, which is crucial for the biosynthesis of cholesterol and other isoprenoids .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of EB-1053 involves the reaction of 3-(1-pyrrolidinyl)-1-hydroxypropylidene with phosphonic acid. The reaction typically occurs under controlled conditions to ensure the correct formation of the bisphosphonate structure. The process involves:

Starting Materials: 3-(1-pyrrolidinyl)-1-hydroxypropylidene and phosphonic acid.

Reaction Conditions: The reaction is carried out in an aqueous medium at a controlled temperature, usually around 80-100°C.

Purification: The product is purified using techniques such as recrystallization or chromatography to obtain the pure compound.

Industrial Production Methods

Industrial production of EB-1053 follows similar synthetic routes but on a larger scale. The process involves:

Bulk Synthesis: Large quantities of starting materials are reacted in industrial reactors.

Optimization: Reaction conditions are optimized for maximum yield and purity.

Purification and Quality Control: The product undergoes rigorous purification and quality control to meet pharmaceutical standards.

Chemical Reactions Analysis

Types of Reactions

EB-1053 undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form various oxidation products.

Reduction: Reduction reactions can modify the bisphosphonate structure, potentially altering its biological activity.

Substitution: Substitution reactions can occur at the pyrrolidinyl group, leading to derivatives with different properties.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Substitution reactions often involve nucleophiles like amines or thiols under mild conditions.

Major Products Formed

The major products formed from these reactions include various oxidized, reduced, and substituted derivatives of EB-1053. These derivatives can have different biological activities and potential therapeutic applications .

Scientific Research Applications

EB-1053 has several scientific research applications, including:

Chemistry: Used as a model compound to study the reactivity of bisphosphonates and their interactions with various reagents.

Biology: Investigated for its effects on cellular processes, particularly those involving the mevalonate pathway.

Medicine: Explored for its potential in treating diseases related to bone density, such as osteoporosis and Paget’s disease. .

Industry: Used in the development of new bisphosphonate drugs and as a reference compound in quality control.

Mechanism of Action

EB-1053 exerts its effects by inhibiting farnesyl diphosphate synthase, an enzyme in the mevalonate pathway. This inhibition disrupts the biosynthesis of cholesterol and other isoprenoids, leading to reduced bone resorption and potential anti-tumor effects. The molecular targets include osteoclasts, the cells responsible for bone resorption, and various cancer cell lines .

Comparison with Similar Compounds

Similar Compounds

Pamidronate: Another bisphosphonate used to treat bone diseases. It is less potent than EB-1053 in inhibiting bone resorption.

Alendronate: A widely used bisphosphonate for osteoporosis treatment. It has a different side chain structure compared to EB-1053.

Zoledronate: A highly potent bisphosphonate with a different mechanism of action, primarily used in cancer-related bone diseases

Uniqueness of EB-1053

EB-1053 is unique due to its high potency in inhibiting farnesyl diphosphate synthase and its potential anti-tumor properties. Its specific structure allows for effective binding to the enzyme, making it a valuable compound in both medical and scientific research .